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dihydroisobenzofuran-5-amine
CAS No.: 2304496-03-3

Cat. No.: B3018174

Get Quote

Executive Summary

6-Chloro-1,3-dihydroisobenzofuran-5-amine (CAS: 2304496-03-3) is a highly valued bicyclic
building block, prominently featured as a core structural intermediate in the development of
next-generation KRAS G12D inhibitors (1)[1]. The presence of both an aryl chloride and a
primary amine on a phthalan (1,3-dihydroisobenzofuran) scaffold provides orthogonal handles
for late-stage functionalization. This application note details a robust, four-step synthetic
protocol starting from commercially available 4-chlorophthalic anhydride, optimized for
regiocontrol, chemoselectivity, and scalability (2)[2].

Synthetic Workflow
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Step 1: Reductive Ring Opening

4-Chlorophthalic Anhydride — Diol

LiAIH4, THF
0 °C to Reflux

Step 2: Base-Promoted Cyclization
Diol —» 5-Chloro-1,3-dihydroisobenzofuran

Dimethyl Carbonate, NaOMe
Reflux (-CO2)

Step 3: Regioselective Nitration
Phthalan — 5-Chloro-6-nitro-phthalan

KNO3, H2S04
0°C

Step 4: Selective Nitro Reduction
Nitro-Phthalan — Target Amine

Fe, NH4CI, EtOH/H20
Reflux

6-Chloro-1,3-dihydroisobenzofuran-5-amine
(Target API Intermediate)

Click to download full resolution via product page

Workflow for the 4-step synthesis of 6-chloro-1,3-dihydroisobenzofuran-5-amine.

Mechanistic Causality & Process Design

To ensure high fidelity in target generation, the synthetic route is grounded in specific
mechanistic rationales:

e Reductive Ring Opening: Lithium aluminum hydride (LiAlH4) is deployed to fully reduce the
cyclic anhydride to 4-chloro-1,2-benzenedimethanol. The strong hydride donor efficiently
attacks both acyl carbons, bypassing stable lactone intermediates to yield the diol directly.
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o Base-Promoted Decarboxylative Cyclization: Traditional acid-catalyzed etherifications of
diols often suffer from intermolecular oligomerization and poor yields. To circumvent this, the
protocol utilizes dimethyl carbonate (DMC) and sodium methoxide. This generates a cyclic
carbonate intermediate in situ, which undergoes entropically driven decarboxylation upon
heating to cleanly yield the phthalan core (2)[2].

o Regioselective Nitration: Electrophilic aromatic substitution of the phthalan core using
KNOs/H2S0a4 is governed by the directing effects of the existing substituents. The chloro
group is ortho/para-directing but deactivating. The alkyl ether linkages of the phthalan ring
provide mild activation. Steric and electronic synergy directs the nitronium ion exclusively to
the 6-position (para to the ether oxygen, ortho to the chlorine) (2)[2].

o Chemoselective Nitro Reduction: The reduction of the nitro group must be carefully managed
to prevent hydrodehalogenation of the aryl chloride. A Béchamp-type reduction using Iron
powder and Ammonium Chloride operates via single-electron transfer (SET), selectively
reducing the nitro group to an amine while leaving the C-Cl bond intact.

Quantitative Reaction Metrics

Transformat Primary . Expected
Step . Equivalents Temp .
ion Reagents Yield
Anhydride .
1 ) LiAIH4 2.5€eq 0 °Cto Reflux 85 -90%
Reduction
Decarboxylati DMC/ 3.0eq/0.1
2 o 90 °C 75 - 80%
ve Cyclization NaOMe eq
Regioselectiv. KNOs / lleq/
3 o 0°C 65 - 70%
e Nitration H2S0a4 Solvent
Chemoselecti 5.0eq/5.0
4 _ Fe / NH4Cl 80 °C 80 - 85%
ve Reduction eq

Detailed Experimental Protocols & Self-Validating
Checkpoints
Step 1: Synthesis of 4-Chloro-1,2-benzenedimethanol
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Procedure:

Suspend LiAlIHa4 (2.5 eq) in anhydrous THF under an inert argon atmosphere and cool to 0
°C.

Dissolve 4-chlorophthalic anhydride (1.0 eq) in anhydrous THF and add dropwise to the
LiAlH4 suspension to control the exothermic hydride transfer.

Once the addition is complete, warm the reaction to room temperature, then heat to reflux for
4 hours.

Cool the mixture to 0 °C and strictly perform a Fieser workup: For every

grams of LiAlH4 used, sequentially and cautiously add
mL of Hz20,

mL of 15% aqueous NaOH, and

mL of H20.

Stir vigorously for 30 minutes until a white, granular precipitate forms. Filter the salts through
a Celite pad, wash with EtOAc, and concentrate the filtrate in vacuo to yield the diol.
Validation Checkpoint: TLC (UV and KMnOa stain) will show the complete consumption of
the UV-active anhydride and the appearance of a highly polar, easily oxidized diol spot.

Step 2: Synthesis of 5-Chloro-1,3-dihydroisobenzofuran

Procedure:

o Dissolve the crude 4-chloro-1,2-benzenedimethanol (1.0 eq) in dimethyl carbonate (DMC,

3.0 eq), which acts as both the reagent and primary solvent.

e Add a catalytic amount of sodium methoxide (NaOMe, 0.1 eq).

¢ Heat the mixture to reflux (approx. 90 °C) for 6 hours. Monitor the reaction for the evolution

of COz gas, which indicates the successful decarboxylation of the cyclic carbonate
intermediate.
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Cool to room temperature, quench with water, and extract with EtOAc. Wash the organic
layer with brine, dry over NazSOa4, and concentrate. Validation Checkpoint: Disappearance of
the polar diol spot on TLC. LC-MS analysis will confirm the mass of the phthalan

corresponding to the net loss of H20 from the starting diol.

Step 3: Synthesis of 5-Chloro-6-nitro-1,3-
dihydroisobenzofuran

Procedure:

Dissolve 5-chloro-1,3-dihydroisobenzofuran (1.0 eq) in concentrated sulfuric acid (H2S0Oa4)
and cool the flask to 0 °C using an ice-salt bath.

Slowly add potassium nitrate (KNOs, 1.1 eq) in small portions to maintain the internal
temperature strictly below 5 °C, preventing over-nitration or oxidative degradation.

Stir the strongly acidic mixture for 1 hour at 0 °C.

Carefully pour the reaction mixture over crushed ice. Extract the aqueous suspension with
EtOAc. Wash the combined organic layers with saturated NaHCOs until the pH is neutral,
then wash with brine, dry, and concentrate. Purify via silica gel chromatography if necessary.
Validation Checkpoint: tH-NMR will definitively prove regioselectivity; the spectrum will reveal
two distinct aromatic singlets, confirming the para-relationship of the remaining aromatic
protons.

Step 4: Synthesis of 6-Chloro-1,3-dihydroisobenzofuran-
5-amine

Procedure:

Suspend 5-chloro-6-nitro-1,3-dihydroisobenzofuran (1.0 eq), fine iron powder (325 mesh, 5.0
eq), and ammonium chloride (NH4Cl, 5.0 eq) in a 4:1 mixture of Ethanol and Water.

Heat the vigorously stirring suspension to 80 °C (reflux) for 2 hours.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3018174/docs?utm_src=pdf-body#application-note-scalable-synthesis-of-6-chloro-1-3-dihydroisobenzofuran-5-amine
https://www.benchchem.com/product/b3018174/docs?utm_src=pdf-body#application-note-scalable-synthesis-of-6-chloro-1-3-dihydroisobenzofuran-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3018174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o While still hot, filter the mixture through a pad of Celite to remove the iron oxides, washing
the filter cake thoroughly with hot EtOAc.

» Concentrate the filtrate to remove ethanol, extract the remaining aqueous layer with EtOAc,
wash with brine, dry over Na2SOa4, and concentrate to afford the target amine. Validation
Checkpoint: A positive ninhydrin stain (red/purple) on TLC confirms the presence of a
primary amine. LC-MS confirms the target mass

without any evidence of the dehalogenated byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WO2023183585A1 - Kras inhibitors - Google Patents [patents.google.com]
e 2.US20240043451A1 - Kras inhibitors - Google Patents [patents.google.com]

» To cite this document: BenchChem. [Application Note: Scalable Synthesis of 6-Chloro-1,3-
dihydroisobenzofuran-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3018174/docs#application-note-scalable-synthesis-
of-6-chloro-1-3-dihydroisobenzofuran-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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